Cas no 1315367-36-2 (6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine)

• Product Name: 6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine
• CAS No: 1315367-36-2
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5168577
• Update Time: 2025-06-10

6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Piperidine-1-carbonyl)-1,3-benzoxazol-2-amine
• 6-[(piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine
• (2-Aminobenzo[d]oxazol-6-yl)(piperidin-1-yl)methanone
• Methanone, (2-amino-6-benzoxazolyl)-1-piperidinyl-
• 6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine

• Inchi： 1S/C13H15N3O2/c14-13-15-10-5-4-9(8-11(10)18-13)12(17)16-6-2-1-3-7-16/h4-5,8H,1-3,6-7H2,(H2,14,15)
• InChI Key： FDUPDIJQJCJVPR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OC(N)=N2)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 2.1
• Topological Polar Surface Area: 72.4

Additional information on 6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine

Introduction to 6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine (CAS No. 1315367-36-2) and Its Emerging Applications in Chemical Biology

6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine, identified by the chemical identifier CAS No. 1315367-36-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative features a benzoxazole core conjugated with a piperidine moiety, which endows it with unique physicochemical properties and biological potential. The benzoxazole ring is a well-known pharmacophore found in numerous bioactive molecules, while the piperidine group enhances solubility and metabolic stability, making this compound a promising candidate for drug discovery and development.

The synthesis of 6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. The precise arrangement of atoms in its molecular structure allows for selective interactions with biological targets, such as enzymes and receptors. This has led to its investigation in various therapeutic areas, particularly in the development of small-molecule inhibitors and modulators.

Recent studies have highlighted the pharmacological relevance of 6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine in addressing critical biological pathways. For instance, researchers have explored its potential as an antagonist for ion channels and as a scaffold for kinase inhibitors. The benzoxazole-piperidine framework exhibits favorable binding affinities to several protein targets, making it a valuable tool for structure-based drug design. Furthermore, its ability to cross the blood-brain barrier suggests applications in central nervous system (CNS) disorders.

In the realm of medicinal chemistry, 6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine has been utilized as a key intermediate in the synthesis of more complex derivatives. By modifying its functional groups or appending additional pharmacophores, chemists can fine-tune its biological activity. This flexibility has enabled the exploration of novel therapeutic strategies against diseases such as cancer, neurodegeneration, and inflammatory conditions.

The compound’s unique chemical properties also make it an interesting candidate for material science applications. Its ability to form stable complexes with other molecules has been exploited in the development of metallo-drugs and supramolecular systems. These advancements underscore the broad utility of 6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine beyond traditional pharmaceuticals.

From a computational chemistry perspective, 6-[(Piperidin-1-yl)carbonyl]-1,3-benzoxazol-2-amine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These simulations have provided insights into its binding modes and have guided the optimization of its structure for improved efficacy. The integration of machine learning algorithms with experimental data has further accelerated the discovery process, enabling high-throughput virtual screening of derivatives.

The growing body of research on 6-(Piperidin-l-carbonyl)-1,3-benzoxazol-l-amine (CAS No. 1315367 36 2) underscores its significance as a versatile building block in modern drug discovery. Its structural features offer a balance between potency and selectivity, making it an attractive candidate for further development. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential applications of this compound are expected to expand.

In conclusion,6-(Piperidin-l-carbonyl)-l ,3 -benzoxazol -2 -amine represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its integration into ongoing research efforts promises to yield groundbreaking advancements in chemical biology and medicine.